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Compound of Interest

Compound Name: Nuarimol-d4

Cat. No.: B12413888 Get Quote

Introduction
Nuarimol is a systemic fungicide used to control a variety of fungal diseases on crops. Its

presence in water bodies due to agricultural runoff is a potential environmental concern. This

application note provides a detailed protocol for the quantitative analysis of Nuarimol in water

samples using Solid-Phase Extraction (SPE) followed by Gas Chromatography-Mass

Spectrometry (GC-MS). This method is intended for researchers, scientists, and professionals

in drug development and environmental monitoring.

Principle
This method involves the pre-concentration of Nuarimol from a water sample using a solid-

phase extraction cartridge. The analyte is then eluted with an organic solvent, and the eluate is

concentrated and analyzed by GC-MS. The quantification is performed using an internal

standard to ensure accuracy and precision.

Data Presentation
The performance of this analytical method is summarized in the table below. The data is a

composite representation from various studies on pesticide analysis in water.[1][2][3]
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Parameter Value Reference

Linearity Range 0.03 - 0.5 µg/L [4]

Limit of Detection (LOD) 0.0063 - 0.046 µg/L [5]

Limit of Quantification (LOQ) 0.020 - 0.1 µg/L [6]

Recovery 70 - 120% [2][4]

Repeatability (RSD) < 20% [4]

Experimental Protocols
Sample Preparation and Solid-Phase Extraction (SPE)
This protocol outlines the steps for extracting and concentrating Nuarimol from water samples.

Materials:

Water sample

ISOLUTE® C18 SPE cartridges (500 mg/10 mL)[4]

Methanol (HPLC grade)

Ethyl acetate (HPLC grade)

n-Hexane (HPLC grade)

Acetone (HPLC grade)

Deionized water

Vacuum manifold for SPE

Nitrogen evaporator

Protocol:

Cartridge Conditioning:
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1. Condition the C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of n-

hexane, 5 mL of acetone, 5 mL of methanol, and finally 5 mL of deionized water in a slow

dropwise manner.[2] Do not allow the cartridge to dry out between steps.

Sample Loading:

1. Pass 500 mL of the water sample through the conditioned cartridge at a flow rate of 5-10

mL/min using a vacuum manifold.[7]

Cartridge Drying:

1. After the entire sample has passed through, dry the cartridge under a high vacuum for at

least 60 minutes to remove any residual water.[2]

Elution:

1. Elute the retained Nuarimol from the cartridge by passing 6 mL of n-hexane-acetone (3:1

v/v) followed by 5 mL of methanol.[2]

Concentration:

1. Collect the eluate and evaporate it to a final volume of 1 mL under a gentle stream of

nitrogen at 40 ± 5 °C.[2]

2. The sample is now ready for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
This protocol describes the instrumental analysis of the extracted Nuarimol.

Instrumentation:

Gas chromatograph equipped with a mass selective detector (GC-MS).

Capillary column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Instrumental Conditions:
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Parameter Condition

Gas Chromatograph

Injection Mode Pulsed Splitless

Injection Volume 1 µL

Injector Temperature 250 °C

Oven Program

70 °C (hold 2 min), ramp to 150 °C at 25 °C/min,

then to 200 °C at 3 °C/min, and finally to 280 °C

at 8 °C/min (hold 10 min).

Carrier Gas Helium

Flow Rate 1.2 mL/min

Mass Spectrometer

Ionization Mode Electron Ionization (EI)

Ion Source Temperature 230 °C

Quadrupole Temperature 150 °C

Acquisition Mode Selected Ion Monitoring (SIM)

Monitored Ions for Nuarimol
To be determined by injecting a Nuarimol

standard

Protocol:

Calibration:

1. Prepare a series of calibration standards of Nuarimol in the appropriate solvent (e.g., ethyl

acetate) at concentrations ranging from 0.01 to 1.0 µg/mL.

2. Inject each standard into the GC-MS to establish a calibration curve.

Sample Analysis:

1. Inject 1 µL of the concentrated sample extract into the GC-MS.
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2. Acquire data in SIM mode, monitoring the characteristic ions for Nuarimol.

Quantification:

1. Identify and integrate the peak corresponding to Nuarimol in the sample chromatogram.

2. Calculate the concentration of Nuarimol in the original water sample using the calibration

curve and accounting for the concentration factor from the SPE procedure.

Visualization
Experimental Workflow
The following diagram illustrates the overall workflow for the analysis of Nuarimol in water

samples.
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Instrumental Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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